Cas no 90224-71-8 (8-Bromo-7-quinolinol)

8-Bromo-7-quinolinol is a brominated derivative of 8-hydroxyquinoline, characterized by its distinct halogen substitution at the 8-position of the quinoline ring. This modification enhances its chelating properties and reactivity, making it valuable in coordination chemistry and as a precursor for synthesizing more complex heterocyclic compounds. Its bromine substituent also improves electrophilic reactivity, facilitating further functionalization in organic synthesis. The compound exhibits potential applications in medicinal chemistry due to its structural similarity to bioactive quinoline derivatives. With high purity and stability, 8-Bromo-7-quinolinol is suitable for research in material science, catalysis, and pharmaceutical development. Its well-defined structure ensures reproducibility in experimental and industrial processes.

8-Bromo-7-quinolinol structure

Product Name:8-Bromo-7-quinolinol

CAS No:90224-71-8

MF:C₉H₆BrNO

MW:224.054041385651

MDL:MFCD13188513

CID:61380

PubChem ID:135890104

Update Time:2025-05-28

8-Bromo-7-quinolinol Chemical and Physical Properties

Names and Identifiers

- 8-Bromoquinolin-7-ol
- 7-Hydroxy-8-bromoquinoline
- 8-bromo-1H-quinolin-7-one
- 8-bromo-7-Quinolinol
- 8-Bromo-7-hydroxyquinoline
- 7-hydroxy-8-bromo-quinoline
- 7-Quinolinol, 8-bromo-
- 8-Bromo-quinolin-7-ol
- 8-Bromoquinolin-7(1H)-one
- KSC485M0T
- 4996AC
- FCH1380965
- AM804523
- AX8165756
- 188B513
- 8-Bromo-7-quinolinol (ACI)
- SY025842
- EN300-170079
- AC-9605
- SB71658
- DB-029371
- ACQSKLVTXZNXGL-UHFFFAOYSA-N
- DS-14009
- SCHEMBL580188
- AKOS015856279
- AMS_CNC_ID-1762255466
- 90224-71-8
- AMS_CNC_ID-580382093
- SMSSF-0625269
- MFCD13188513
- CS-0038655
- DTXSID60676407
- 8-Bromo-7-quinolinol
- MDL： MFCD13188513
- Inchi： 1S/C9H6BrNO/c10-8-7(12)4-3-6-2-1-5-11-9(6)8/h1-5,12H
- InChI Key： ACQSKLVTXZNXGL-UHFFFAOYSA-N
- SMILES： BrC1C2C(=CC=CN=2)C=CC=1O

Computed Properties

Exact Mass: 222.963
Monoisotopic Mass: 222.963
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
XLogP3: 2.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.705
Melting Point: 196-198 ºC
Boiling Point: 327.9±22.0℃ at 760 mmHg
Flash Point: 152.1±22.3 °C
PSA: 32.86000
LogP: 2.29060
Vapor Pressure: 0.0±0.7 mmHg at 25°C

8-Bromo-7-quinolinol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

8-Bromo-7-quinolinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	223683-1g	8-Bromo-7-hydroxyquinoline	90224-71-8	95%	1g	￡52.00	2022-02-28
Chemenu	CM117086-5g	8-Bromo-7-hydroxyquinoline	90224-71-8	95%	5g	$196	2021-08-06
Chemenu	CM117086-10g	8-Bromo-7-hydroxyquinoline	90224-71-8	95%	10g	$327	2021-08-06
Alichem	A189000150-5g	8-Bromo-7-quinolinol	90224-71-8	95%	5g	$166.41	2023-08-31
Alichem	A189000150-10g	8-Bromo-7-quinolinol	90224-71-8	95%	10g	$277.24	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JG246-200mg	8-Bromo-7-quinolinol	90224-71-8	97%	200mg	160.0CNY	2021-07-10
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY1088-10g	8-bromoquinolin-7-ol	90224-71-8	95%	10g	$306	2023-09-07
TRC	B292520-10mg	8-Bromo-7-quinolinol	90224-71-8		10mg	$ 50.00	2022-06-07
TRC	B292520-50mg	8-Bromo-7-quinolinol	90224-71-8		50mg	$ 95.00	2022-06-07
TRC	B292520-100mg	8-Bromo-7-quinolinol	90224-71-8		100mg	$ 115.00	2022-06-07

8-Bromo-7-quinolinol Production Method

Production Method 1

580-20-1

90224-71-8

Reaction Conditions

1.1 Reagents: Acetic acid , N-Bromosuccinimide Solvents: Dichloromethane ; overnight, rt

Reference

: Acylhydrazone Subunits as a Proton Cargo Delivery System in 7-Hydroxyquinoline

Nakashima, Kosuke; Petek, Anton; Hori, Yutaro; Georgiev, Anton; Hirashima, Shin-ichi; et al, Chemistry - A European Journal, 2021, 27(45), 11559-11566